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Compound of Interest

Compound Name: HIF1-IN-3

Cat. No.: B10813176

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
HIF1-IN-3, a potent Hypoxia-Inducible Factor 1 (HIF-1) inhibitor. Adherence to these
procedures is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Classification

HIF1-IN-3 is classified with the following hazards:
o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

e Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[1]
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Hazard Statement GHS Classification Precautionary Statements

Acute toxicity, Oral (Category P264: Wash skin thoroughly
4) after handling.[1]

H302: Harmful if swallowed.

P270: Do not eat, drink or
smoke when using this

product.[1]

P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell.[1]

P330: Rinse mouth.[1]

, o Acute aquatic toxicity ]
H410: Very toxic to aquatic life ] ) P273: Avoid release to the
] ] (Category 1), Chronic aquatic )
with long lasting effects. o environment.[1]
toxicity (Category 1)

P391: Collect spillage.[1]

Personal Protective Equipment (PPE)

To ensure safety when handling HIF1-IN-3, the following personal protective equipment is
mandatory.
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PPE Category

Item

Specifications and Use

Hand Protection

Chemical-resistant gloves

Wear protective gloves. Nitrile
or neoprene gloves are
recommended. Avoid latex
gloves. Discard contaminated

gloves after use.[2][3]

Eye and Face Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the
laboratory to protect against

splashes.

Face shield

Use in conjunction with safety
glasses or goggles when there
is a significant risk of

splashing.[4]

Skin and Body Protection

Laboratory coat

A standard laboratory coat

should be worn, fully buttoned.

Chemical-resistant apron

Recommended when handling
larger quantities or when there

is a higher risk of splashes.

Respiratory Protection

Use in a well-ventilated area

All handling of HIF1-IN-3
powder should be conducted
in a chemical fume hood or

other ventilated enclosure.[1]

N95 respirator

May be required for handling
large quantities of powder or in

case of a spill.[2]

Handling and Storage Protocols

Proper handling and storage are crucial to maintain the integrity of HIF1-IN-3 and ensure a

safe laboratory environment.

Safe Handling Workflow
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The following diagram outlines the standard operating procedure for handling HIF1-IN-3.

Workflow for Safe Handling of HIF1-IN-3

Preparation

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare work area in a fume hood

Weigh HIF1-IN-3 powder

l

Prepare stock solution (e.g., in DMSO)

;

Use in experiment

Cleanup and Disposal

Decontaminate work surfaces

Dispose of waste in designated hazardous waste container

Remove and dispose of PPE

Wash hands thoroughly
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Caption: Standard operating procedure for handling HIF1-IN-3.

Storage Conditions

Form Storage Temperature Additional Information

Keep container tightly sealed
Powder -20°C in a cool, well-ventilated area.

Protect from direct sunlight.[1]

Once in solution, store in

aliquots to avoid repeated

freeze-thaw cycles. Use within
In Solvent -80°C

6 months when stored at -80°C

and within 1 month when

stored at -20°C.[5]

Emergency Procedures

Immediate and appropriate action is vital in case of accidental exposure or spillage.
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Incident First Aid Measures

Call a POISON CENTER or doctor/physician
If Swallowed immediately if you feel unwell.[1] Rinse mouth.
[1] Do NOT induce vomiting.[1]

Remove contaminated clothing and shoes
) immediately.[1] Rinse skin thoroughly with large
Skin Contact ]
amounts of water for at least 15 minutes.[1]

Seek medical attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[1] Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[1]

Move the exposed person to fresh air.[1] If
) breathing is difficult, give oxygen. If not
Inhalation . . i —
breathing, give artificial respiration.[1] Seek

medical attention.

Evacuate the area. Wear appropriate PPE,
including respiratory protection.[2] For small
spills, absorb with an inert material and place in
Spill a sealed container for disposal. For large spills,
contact Environmental Health & Safety.[2] Avoid
dispersal of dust into the air. Do not allow the

substance to enter drains.[3]

Disposal Plan

Dispose of HIF1-IN-3 and any contaminated materials as hazardous waste.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://dcchemicals.com/msds/MSDS_DC66010.html
https://dcchemicals.com/msds/MSDS_DC66010.html
https://dcchemicals.com/msds/MSDS_DC66010.html
https://dcchemicals.com/msds/MSDS_DC66010.html
https://dcchemicals.com/msds/MSDS_DC66010.html
https://dcchemicals.com/msds/MSDS_DC66010.html
https://dcchemicals.com/msds/MSDS_DC66010.html
https://dcchemicals.com/msds/MSDS_DC66010.html
https://dcchemicals.com/msds/MSDS_DC66010.html
https://dcchemicals.com/msds/MSDS_DC66010.html
https://dcchemicals.com/msds/MSDS_DC66010.html
https://www.safety.rochester.edu/labsafety/UCAR/ExposureControls.pdf
https://www.safety.rochester.edu/labsafety/UCAR/ExposureControls.pdf
https://www.sigmaaldrich.com/US/en/sds/sigald/i3380
https://www.benchchem.com/product/b10813176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10813176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Type Disposal Procedure

Dispose of contents/container to an approved
Unused HIF1-IN-3 ]
waste disposal plant.[1]

_ _ _ Place in a designated hazardous waste
Contaminated Labware (e.qg., pipette tips, tubes) )
container.

Contaminated PPE (e.g., gloves, disposable lab ]
) Bag and dispose of as hazardous waste.
coa

Note: Always follow your institution's and local regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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